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An In-Depth Technical Guide to Benzpyrinium Bromide (CAS 587-46-2)

Introduction

Benzpyrinium bromide, identified by the CAS Registry Number 587-46-2, is a synthetic
guaternary ammonium compound.[1] It is classified therapeutically as a cholinergic agent,
specifically a cholinesterase inhibitor.[1][2] Its mechanism of action and resulting physiological
effects are similar to those of more commonly known drugs like neostigmine.[2] Historically, it
found application in medicine, particularly for the relief of postoperative urinary retention.[2] For
contemporary researchers and drug development professionals, Benzpyrinium bromide
serves as a valuable research chemical, a pharmaceutical intermediate, and a reference
compound for studies involving cholinergic pathways and enzyme inhibition.[3]

Physicochemical Properties

A clear understanding of the physical and chemical characteristics of Benzpyrinium bromide
is fundamental for its handling, formulation, and analysis. The compound presents as crystals
and is notable for its solubility in aqueous and alcoholic solutions.[1]

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1607319#bc-rfq
https://www.benchchem.com/product/b1607319/docs?utm_src=pdf-body#benzpyrinium-bromide-cas-number-587-46-2
https://www.benchchem.com/product/b1607319/docs?utm_src=pdf-body#benzpyrinium-bromide-cas-number-587-46-2
https://www.drugfuture.com/chemdata/benzpyrinium-bromide.html
https://www.drugfuture.com/chemdata/benzpyrinium-bromide.html
https://www.merriam-webster.com/medical/benzpyrinium%20bromide
https://www.merriam-webster.com/medical/benzpyrinium%20bromide
https://www.merriam-webster.com/medical/benzpyrinium%20bromide
https://www.benchchem.com/product/b1607319/docs?utm_src=pdf-body#benzpyrinium-bromide-cas-number-587-46-2
https://www.synhet.com/products/CAS-587-46-2
https://www.benchchem.com/product/b1607319/docs?utm_src=pdf-body#benzpyrinium-bromide-cas-number-587-46-2
https://www.drugfuture.com/chemdata/benzpyrinium-bromide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source(s)

CAS Registry Number

587-46-2

[11(3][41[5]

IUPAC Name

(1-benzylpyridin-1-ium-3-yl)
N,N-

dimethylcarbamate;bromide

[3]

Other Names

1-benzyl-3-hydroxypyridinium
bromide dimethylcarbamate;

benzstigminum bromidum

[1](6]

Trademarks

Stigmenene bromide;

Stigmonene bromide

[1]

Molecular Formula C15H17BrN20:2 [1]

Molecular Weight 337.21 g/mol [1]

Appearance Crystals [1]

Melting Point 114-115°C [1]
Freely soluble in water and

Solubility alcohol; Practically insoluble in  [1]
ether

pH (1% ag. solution) 45-55 [1]

UV max (Amax) 269 nm [1]

SMILES String

CN(C)C(=0)OclcccCc2ccecec2
[Br-]

[3]

Pharmacology and Mechanism of Action

Benzpyrinium bromide functions as a reversible cholinesterase inhibitor.[7][8]
Cholinesterases, primarily acetylcholinesterase (AChE), are enzymes responsible for the rapid
hydrolysis and subsequent inactivation of the neurotransmitter acetylcholine (ACh) in the
synaptic cleft.[7][8]
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The inhibitory action of Benzpyrinium bromide leads to an accumulation of acetylcholine at
the neuromuscular junction and other cholinergic synapses. This enhances the activation of
both muscarinic and nicotinic receptors, resulting in increased parasympathetic nervous system
activity and muscle contraction.[7][8] Its therapeutic effect in treating urinary retention, for
example, stems from its ability to increase the tone of the detrusor muscle in the bladder.

The mechanism is rooted in its molecular structure. The quaternary ammonium group provides
affinity for the anionic site of the cholinesterase enzyme, while the dimethylcarbamate ester
moiety interacts with the esteratic site, undergoing a much slower hydrolysis than acetylcholine
itself. This effectively, but temporarily, blocks the enzyme from breaking down acetylcholine.
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Caption: Benzpyrinium bromide inhibits AChE, increasing ACh levels and enhancing receptor
activation.

Synthesis and Characterization
Synthesis Pathway

The synthesis of Benzpyrinium bromide is documented in U.S. Patent 2,489,247.[1] The
process involves the reaction of 3-hydroxypyridine dimethylcarbamate with benzyl bromide.[1]
This is a classic quaternization reaction, where the nitrogen atom of the pyridine ring acts as a
nucleophile, attacking the benzylic carbon of benzyl bromide and displacing the bromide ion.
The displaced bromide then serves as the counter-ion to the newly formed quaternary
pyridinium cation.
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Caption: Synthesis workflow for Benzpyrinium bromide from its primary precursors.

Synthesis Protocol

The following is a representative protocol based on the described chemical transformation.

o Reagent Preparation: Equimolar amounts of 3-hydroxypyridine dimethylcarbamate and
benzyl bromide are prepared. A suitable solvent, if required, would be one in which both
reactants are soluble but the product may be less so, facilitating crystallization (e.g., toluene
or acetonitrile).

» Reaction: The 3-hydroxypyridine dimethylcarbamate solution is charged into a reaction
vessel equipped with a stirrer and temperature control.

» Addition: Benzyl bromide is added to the vessel, often dropwise, to control any exothermic
reaction.

e Incubation: The mixture is stirred at a controlled temperature (e.g., room temperature or
gentle heating) for a period sufficient to ensure complete reaction, typically monitored by
techniques like TLC or HPLC.

« |solation: Upon reaction completion, the product may precipitate out of the solution. If so, it
can be isolated by filtration. If it remains in solution, the solvent is removed under reduced
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pressure (e.g., rotary evaporation).

 Purification: The crude product is purified, typically by recrystallization from a suitable solvent
system (e.g., ethanol/ether), to yield the final crystalline Benzpyrinium bromide.

e Drying: The purified crystals are dried under vacuum to remove residual solvents.

Characterization

The identity and purity of synthesized Benzpyrinium bromide are confirmed using a suite of
analytical techniques. Commercial suppliers confirm structure and purity using methods
including:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to confirm the
molecular structure by analyzing the chemical shifts and coupling constants of the hydrogen
and carbon atoms.[3]

e Mass Spectrometry (MS): Techniques like LC-MS or GC-MS are employed to determine the
molecular weight and fragmentation pattern, confirming the compound's identity.[3][9]

« Infrared (IR) Spectroscopy: FTIR analysis identifies characteristic functional groups, such as
the carbonyl (C=0) of the carbamate group.[3]

e High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
compound.[3]

o Elemental Analysis: Confirms the percent composition of C, H, Br, N, and O, matching the
theoretical values for the molecular formula C15sH17BrN202.[1]

Analytical Methodologies

A robust analytical method is crucial for quality control and experimental use. The following is a
representative HPLC protocol for assessing the purity of Benzpyrinium bromide.

Objective: To determine the purity of a Benzpyrinium bromide sample by Reversed-Phase
High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

Instrumentation & Materials:
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o HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

e C18 analytical column (e.g., 4.6 x 150 mm, 5 um patrticle size).

o Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

o Mobile Phase B: 0.1% TFA in Acetonitrile.

o Sample Diluent: 50:50 Water/Acetonitrile.

e Benzpyrinium bromide reference standard and sample.

Protocol:

o Standard Preparation: Prepare a stock solution of the Benzpyrinium bromide reference
standard at 1.0 mg/mL in the sample diluent. Prepare a working standard at approximately
0.1 mg/mL by diluting the stock solution.

o Sample Preparation: Accurately weigh and dissolve the Benzpyrinium bromide sample in
the sample diluent to achieve a final concentration of approximately 0.1 mg/mL.

o Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

[¢]

[e]

Column Temperature: 30 °C.

o

Injection Volume: 10 pL.

[¢]

Detection Wavelength: 269 nm (based on its known UV max).[1]

[e]

Gradient Program:
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Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5
15.0 5 95
17.0 5 95
17.1 95 5
| 20.0195|5|

e Analysis: Inject the blank (diluent), the reference standard, and the sample.

o Data Processing: Integrate the peaks in the resulting chromatograms. Calculate the purity of
the sample by comparing the area of the main peak to the total area of all peaks (Area
Percent method). Confirm the identity of the main peak by comparing its retention time to
that of the reference standard.

Applications

While its clinical use has largely been superseded, Benzpyrinium bromide remains relevant in
several scientific domains:

o Pharmaceutical Research: It serves as a reference standard in the development and
screening of new cholinesterase inhibitors for conditions like Alzheimer's disease or
myasthenia gravis.[8][10][11]

o Chemical Synthesis: It is used as a pharmaceutical intermediate and a reagent in synthetic
organic chemistry.[3]

¢ Neuroscience: It can be used as a pharmacological tool in vitro and in vivo to study the
effects of enhanced cholinergic transmission in various physiological systems.

Safety, Handling, and Storage

Proper handling of Benzpyrinium bromide is essential to ensure laboratory safety.

6.1. Hazard Identification
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e GHS Classification: May be classified with GHSO07 (Harmful/lrritant).[3]
o Acute Effects: Harmful if swallowed. May cause skin, eye, and respiratory tract irritation.[12]
o Chronic Effects: Data not widely available, but prolonged exposure should be avoided.

6.2. First Aid Measures

Ingestion: If swallowed, rinse mouth and seek immediate medical advice.

« Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[12]

» Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[12]
6.3. Handling and Personal Protective Equipment (PPE)
e Engineering Controls: Use in a well-ventilated area, preferably within a fume hood.

e Personal Protective Equipment: Wear safety glasses, a lab coat, and chemical-resistant
gloves. A dust respirator should be used if handling the solid form creates dust.[12]

6.4. Storage

» Conditions: Store in a cool, dry, well-ventilated place in a tightly sealed container.[13][14]
Recommended storage temperatures are often between 2-8°C.[13]

e Incompatibilities: Keep away from strong oxidizing agents.[12]

Conclusion

Benzpyrinium bromide (CAS 587-46-2) is a well-characterized cholinesterase inhibitor with a
defined chemical structure, synthesis pathway, and pharmacological profile. While its historical
clinical applications are noteworthy, its primary value today lies in its use as a research tool for
neuroscience and drug discovery, and as an intermediate in synthetic chemistry. A thorough
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understanding of its properties, from its physicochemical characteristics to its safety
requirements, is paramount for any scientist or researcher working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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